Cas no 3699-54-5 (1-(2-Hydroxyethyl)-2-imidazolidinone)

• Product Name: 1-(2-Hydroxyethyl)-2-imidazolidinone
• CAS No: 3699-54-5
• MF: C₅H₁₀N₂O₂
• MW: 130.145101070404
• MDL: MFCD00037883
• CID: 44412
• PubChem ID: 77290
• Update Time: 2026-05-14

1-(2-Hydroxyethyl)-2-imidazolidinone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Hydroxyethyl)imidazolidin-2-one
• hydroxyethylethylene urea
• N-(2-Hydroxyethyl)ethyleneurea
• 1-(2-hydroxyethyl)-2-imidazolidinone
• 1-(Hydroxyethyl)ethyleneurea
• NSC 5775
• 1-(2-Hydroxyethyl)-2-imidazolidinone

• MDL： MFCD00037883
• Inchi： 1S/C5H10N2O2/c8-4-3-7-2-1-6-5(7)9/h8H,1-4H2,(H,6,9)
• InChI Key： HBAIZGPCSAAFSU-UHFFFAOYSA-N
• SMILES： OCCN1CCNC1=O
• BRN： 116407

Computed Properties

• Exact Mass: 130.07400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1.4

Experimental Properties

• Density: 1.19 g/mL at 25 °C
• Melting Point: 46-49°C
• Boiling Point: 400.1°C at 760 mmHg
• Flash Point: 185°C/3.5mm
• Refractive Index: n20/D 1.466
• PSA: 52.57000
• LogP: -0.72940
• Sensitiveness: Hygroscopic
• Color/Form: 75% in H2O

1-(2-Hydroxyethyl)-2-imidazolidinone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C(BD50129)
• Safety Term：S26;S36
• Risk Phrases：R36/37/38